![molecular formula C11H12O5 B174205 Garjasmin CAS No. 144868-43-9](/img/structure/B174205.png)
Garjasmin
Overview
Description
Garjasmin is a natural iridoid found in the herbs of Nauclea officinalis . It is a type of compound that exhibits weak cytotoxic activity against KB and MCF-7 cell lines .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C11H12O5 . The molecular weight is 224.2 . The SMILES representation is COC(=O)C1=COC2C3C1C=CC3(CO2)O
. The InChI representation is InChI=1S/C11H12O5/c1-14-9(12)7-4-15-10-8-6(7)2-3-11(8,13)5-16-10/h2-4,6,8,10,13H,5H2,1H3/t6-,8-,10-,11-/m1/s1
.
Physical And Chemical Properties Analysis
This compound appears as a powder . It is soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone, etc . It should be stored in a desiccated state at -20°C .
Scientific Research Applications
Cross-Kingdom Chemical Communication and Metabolism
Garjasmin appears to have implications in cross-kingdom chemical communication. Research demonstrates that certain bacteria can induce changes in yeast metabolism through a protein-based epigenetic element, [GAR(+)]. This element allows yeast to bypass glucose repression and utilize multiple carbon sources in the presence of glucose. This communication is advantageous to both bacteria and yeast, enhancing growth and long-term viability in complex carbon sources. This research offers insight into Lamarckian inheritance and the adaptive value of cross-kingdom communication in biological communities (Jarosz et al., 2014).
Groundwater Artificial Recharge (GAR)
In the context of environmental studies, GAR (Groundwater Artificial Recharge) using surface water has been studied for its potential to increase aquifer storage. Research in this area involves identifying suitable sites for GAR using various techniques, including Boolean and Fuzzy logic. This research has been conducted in diverse geographical settings, showcasing how digital techniques can aid in optimizing groundwater usage, crucial for sustainable water management (Mahdavi et al., 2013).
E-Infrastructures in IT and Grid Computing
Garuda, an Indian national grid computing initiative, demonstrates the use of e-infrastructures in scientific research. This project aims to enable computational nodes, mass storage, and scientific instruments for collaborative research and technological development. It's an example of how digital infrastructure can facilitate scientific progress and enhance research competitiveness in emerging economies (Prahlada Rao B.B. et al., 2009).
Application in Digital Earth and GIS
The application of digital techniques in the identification of aquifer artificial recharge sites within a GIS environment showcases another dimension of this compound's research applications. The methodology uses various environmental data and integrates them using Boolean and Fuzzy logic, revealing the potential of digital tools in environmental and geographical research (Mahdavi et al., 2013).
Safety and Hazards
When handling Garjasmin, it is recommended to ensure adequate ventilation and handle it in accordance with good industrial hygiene and safety practice . Eye/face protection such as safety goggles with side-shields conforming to EN 166(EU) or NIOSH (US) should be worn . Skin protection includes wearing protective gloves and impervious clothing . Respiratory protection such as a suitable respirator should be used .
Mechanism of Action
Target of Action
Garjasmin, also known as compound 1, is a type of iridoid aglycone . Iridoids are a type of monoterpenes that have been found in a wide variety of plants and are known for their wide range of biological activities.
Pharmacokinetics
These properties are crucial for understanding the bioavailability of this compound, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Result of Action
This compound has been reported to exhibit weak cytotoxic activity against KB and MCF-7 cell lines . This suggests that this compound may have potential therapeutic applications in the treatment of certain types of cancer.
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound’s solubility can affect its bioavailability and thus its efficacy . Moreover, the compound’s stability can be affected by factors such as temperature and pH . Therefore, it’s important to store this compound under appropriate conditions to maintain its stability and efficacy .
Biochemical Analysis
Biochemical Properties
Garjasmin plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, this compound has been shown to exhibit weak cytotoxic activity against KB and MCF-7 cell lines . The interactions of this compound with these cell lines suggest that it may influence cellular processes through specific biochemical pathways. Additionally, this compound’s structure allows it to participate in reactions involving terpenoids and iridoids, contributing to its diverse biochemical roles .
Cellular Effects
This compound affects various types of cells and cellular processes. It has been observed to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, this compound’s interaction with KB and MCF-7 cell lines indicates its potential impact on cancer cell proliferation and apoptosis . Furthermore, this compound may affect cellular metabolism by altering the activity of enzymes involved in metabolic pathways, thereby influencing the overall metabolic flux within the cell .
Molecular Mechanism
The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. This compound’s structure allows it to bind to specific enzymes and proteins, thereby modulating their activity. For instance, this compound has been shown to interact with enzymes involved in the biosynthesis of jasmonates, a class of plant hormones . This interaction can lead to the inhibition or activation of these enzymes, resulting in changes in gene expression and subsequent cellular responses.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. Studies have shown that this compound exhibits stability under specific conditions, but it may degrade over time, leading to changes in its biochemical activity . Long-term exposure to this compound in in vitro or in vivo studies has revealed potential effects on cellular function, including alterations in cell proliferation and apoptosis. These temporal effects highlight the importance of considering the stability and degradation of this compound in experimental designs.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. Studies have demonstrated that low doses of this compound may exhibit beneficial effects, such as anti-inflammatory and anticancer properties . Higher doses of this compound can lead to toxic or adverse effects, including cytotoxicity and organ damage. These findings underscore the importance of determining the optimal dosage of this compound to maximize its therapeutic potential while minimizing adverse effects.
Metabolic Pathways
This compound is involved in several metabolic pathways, including those related to terpenoids and iridoids. It interacts with enzymes and cofactors that facilitate its conversion into various metabolites . These metabolic pathways can influence the levels of metabolites within the cell, thereby affecting cellular function and overall metabolic flux. Understanding the metabolic pathways of this compound is essential for elucidating its biochemical and pharmacological properties.
Transport and Distribution
This compound is transported and distributed within cells and tissues through specific transporters and binding proteins. These interactions can affect the localization and accumulation of this compound within different cellular compartments . For example, this compound may be transported to specific organelles, such as the mitochondria or nucleus, where it can exert its biochemical effects. The transport and distribution of this compound are critical factors in determining its overall efficacy and activity within the cell.
Subcellular Localization
The subcellular localization of this compound plays a significant role in its activity and function. This compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . For instance, this compound’s localization to the mitochondria can influence mitochondrial function and energy metabolism. Understanding the subcellular localization of this compound is crucial for elucidating its mechanism of action and potential therapeutic applications.
properties
IUPAC Name |
methyl (1S,4S,7S,11S)-4-hydroxy-2,10-dioxatricyclo[5.3.1.04,11]undeca-5,8-diene-8-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O5/c1-14-9(12)7-4-15-10-8-6(7)2-3-11(8,13)5-16-10/h2-4,6,8,10,13H,5H2,1H3/t6-,8-,10-,11-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYJMOWDBOPKFBI-SSQAQTMGSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=COC2C3C1C=CC3(CO2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)C1=CO[C@H]2[C@H]3[C@@H]1C=C[C@]3(CO2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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